Cas no 89238-95-9 (Pyrene, 1-phenoxy-)
Pyrene, 1-phenoxy- structure
Product Name:Pyrene, 1-phenoxy-
CAS No:89238-95-9
MF:C22H14O
MW:294.345965862274
CID:607356
PubChem ID:71322996
Update Time:2025-04-19
Pyrene, 1-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- Pyrene, 1-phenoxy-
- 1-phenoxypyrene
- DTXSID00752618
- 89238-95-9
- SCHEMBL443084
-
- Inchi: 1S/C22H14O/c1-2-7-18(8-3-1)23-20-14-12-17-10-9-15-5-4-6-16-11-13-19(20)22(17)21(15)16/h1-14H
- InChI Key: DKXYSMBZCGAARO-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43
Computed Properties
- Exact Mass: 294.104465066g/mol
- Monoisotopic Mass: 294.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 9.2Ų
Pyrene, 1-phenoxy- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
89238-95-9 (Pyrene, 1-phenoxy-) Related Products
- 2216-69-5(1-Methoxynaphthalene)
- 5486-55-5(2,6-Dimethoxynaphthalene)
- 3900-49-0(1,6-Dimethoxynaphthalene)
- 84-85-5(4-methoxynaphthalen-1-ol)
- 10075-62-4(1,4-Dimethoxynaphthalene)
- 613-80-9(2,2'-Dinaphthyl Ether)
- 10075-63-5(1,5-Dimethoxynaphthalene)
- 5111-66-0(6-Methoxy-2-naphthol)
- 3469-26-9(2,7-Dimethoxynaphthalene)
- 93-04-9(2-Methoxynaphthalene)
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